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Compound of Interest

Compound Name: Nafoxidine-d5 Hydrochloride

CAS No.: 1794766-71-4

Cat. No.: B587848

Get Quote

Nafoxidine, a nonsteroidal selective estrogen receptor modulator (SERM) of the

triphenylethylene group, has been a subject of study for its potential therapeutic applications.[1]

In modern drug metabolism and pharmacokinetic (DMPK) studies, stable isotope-labeled

internal standards are indispensable for quantitative bioanalysis using mass spectrometry. The

incorporation of deuterium (²H), a stable isotope of hydrogen, into a drug molecule like

Nafoxidine creates an isotopologue, in this case, Nafoxidine-d5. This deuterated standard is

chemically identical to the parent drug but has a higher mass, allowing it to be distinguished by

a mass spectrometer. This guide provides a comprehensive technical overview of the definitive

structural identification of Nafoxidine-d5 Hydrochloride, focusing on the critical analytical

techniques that ensure its identity, purity, and isotopic integrity for research applications.

Part 1: Core Chemical Identity of Nafoxidine-d5
Hydrochloride
The foundational step in any analytical endeavor is to establish the basic chemical and physical

properties of the compound. For Nafoxidine-d5 Hydrochloride, this information serves as the

reference against which all experimental data are compared.
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Identifier Value Source

Chemical Name

1-[2-[4-(3,4-dihydro-6-

methoxy-2-phenyl-1-

naphthalenyl)phenoxy]ethyl]py

rrolidine-d5 Hydrochloride

[2]

CAS Number 1794766-71-4 [2]

Molecular Formula C₂₉H₂₆D₅NO₂ · HCl Derived from[3][4]

Molecular Weight 467.05 g/mol [2][4]

Unlabeled CAS (HCl) 1847-63-8 [3]

Unlabeled CAS (Free Base) 1845-11-0 [1][5][6]

Note: The molecular formula has been corrected to reflect the deuterated structure with a

hydrochloride salt. Some commercial sources may have typographical errors in their listed

formulas.

Part 2: The Analytical Workflow for Unambiguous
Structural Identification
A robust structural identification is not the result of a single technique but a confluence of

orthogonal analytical methods. Each method provides a unique piece of the structural puzzle,

and together, they form a self-validating system that confirms the molecule's identity, purity, and

the specific location of the isotopic labels.
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Phase 1: Purity & Identity Screening

Phase 2: Mass Verification

Phase 3: Isotope Location Confirmation
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Caption: Workflow for the structural validation of Nafoxidine-d5 HCl.

Part 3: Methodologies and Data Interpretation
High-Performance Liquid Chromatography (HPLC) for
Purity Determination
Expertise & Rationale: HPLC is the cornerstone of pharmaceutical analysis for determining the

purity of a substance.[7] For Nafoxidine-d5 HCl, a reversed-phase HPLC method is optimal.

This choice is based on the molecule's overall nonpolar character, making it well-suited for

retention on a C18 stationary phase. The primary goal is to separate the main deuterated

compound from any non-deuterated starting material, synthesis byproducts, or degradation
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products. A UV detector is employed because the multiple aromatic rings in Nafoxidine provide

strong chromophores, ensuring high sensitivity.

Experimental Protocol:

System: Agilent 1260 Infinity II or equivalent HPLC system with a Diode Array Detector

(DAD).

Column: ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm particle size.

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient Program:

0-2 min: 30% B

2-15 min: 30% to 95% B

15-18 min: 95% B

18-18.1 min: 95% to 30% B

18.1-22 min: 30% B (re-equilibration)

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection Wavelength: 254 nm.

Injection Volume: 5 µL.

Sample Preparation: Prepare a 1.0 mg/mL solution of Nafoxidine-d5 HCl in a 50:50 mixture

of Acetonitrile and Water.

Trustworthiness (Self-Validation): The method's validity is confirmed by its ability to resolve the

analyte peak from all other impurities. A sharp, symmetrical peak should be observed. The
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purity is calculated based on the area percent of the main peak relative to the total area of all

observed peaks. For use as an internal standard, a purity of >98% is typically required.

Liquid Chromatography-Mass Spectrometry (LC-MS) for
Molecular Weight and Isotopic Confirmation
Expertise & Rationale: High-Resolution Mass Spectrometry (HRMS), often coupled with LC, is

the definitive technique for confirming the elemental composition and isotopic incorporation of a

molecule.[8] Unlike nominal mass instruments, HRMS (e.g., Orbitrap or TOF) provides a highly

accurate mass measurement (typically <5 ppm error), which allows for the unambiguous

confirmation of the molecular formula, C₂₉H₂₆D₅NO₂. Furthermore, tandem MS (MS/MS) is

used to fragment the molecule. By comparing the fragmentation pattern of the deuterated

compound to its unlabeled counterpart, we can confirm the location of the deuterium atoms.

Fragments containing the pyrrolidine ring will exhibit a mass shift of +5 Da, confirming the

labeling site.

Experimental Protocol:

System: Thermo Scientific™ Q Exactive™ Focus hybrid quadrupole-Orbitrap™ mass

spectrometer coupled with an UltiMate 3000 RSLC system.[9]

Ionization Source: Heated Electrospray Ionization (H-ESI), positive mode.

LC Conditions: Utilize the same HPLC method as described in Section 3.1 to ensure

chromatographic compatibility.

Full Scan MS Parameters:

Resolution: 70,000 FWHM.

Scan Range: 100-600 m/z.

AGC Target: 3e6.

dd-MS² (Data-Dependent MS/MS) Parameters:

Resolution: 17,500 FWHM.
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Isolation Window: 2.0 m/z.

Collision Energy (HCD): Stepped NCE 20, 30, 40.

Data Analysis: Extract the chromatogram for the theoretical exact mass of the [M+H]⁺ ion of

Nafoxidine-d5 (C₂₉H₂₇D₅NO₂⁺). Compare the measured mass to the theoretical mass.

Analyze MS/MS spectra for fragments corresponding to the pyrrolidine moiety.

Data Interpretation:

Ion Theoretical m/z Observed m/z
Mass Error

(ppm)
Confirmation

[M+H]⁺ of

Nafoxidine-d5
431.2749 431.2741 -1.8

Confirms

incorporation of 5

Deuterium

atoms.

[M+H]⁺ of

Unlabeled

Nafoxidine

426.2428
(Should be

absent or <2%)
N/A

Confirms high

isotopic purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Positional Verification
Expertise & Rationale: While MS confirms that the deuterium atoms are present, ¹H (Proton)

NMR confirms where they are located. Deuterium is NMR-inactive in the proton spectrum.

Therefore, the incorporation of deuterium at specific positions on the pyrrolidine ring will result

in the disappearance of the corresponding proton signals in the ¹H NMR spectrum.[10] This

provides unequivocal evidence of the labeling site.

Experimental Protocol:

System: Bruker Avance III 400 MHz spectrometer or equivalent.

Solvent: Deuterated Chloroform (CDCl₃) or Dimethyl Sulfoxide-d6 (DMSO-d6).
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Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.7 mL of the

deuterated solvent.

Experiment: Standard ¹H NMR acquisition.

Data Analysis: Compare the resulting spectrum to a reference spectrum of unlabeled

Nafoxidine. The signals corresponding to the protons on the pyrrolidine ring should be

absent or significantly diminished (to <2% of their expected integration).

Trustworthiness (Self-Validation): The absence of signals in the ¹H NMR spectrum is a direct

and powerful validation of the deuterium substitution. When combined with the mass shift

observed in MS/MS, it provides an unassailable confirmation of the structure.
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Caption: Logical relationship of analytical techniques for identification.

Conclusion
The structural identification of Nafoxidine-d5 Hydrochloride is a multi-faceted process that

relies on the synergistic application of modern analytical techniques. By integrating data from

HPLC for purity, HRMS for mass and isotopic verification, and ¹H NMR for positional

confirmation, researchers can have absolute confidence in the identity and quality of this critical

research tool. This self-validating workflow ensures that quantitative studies using Nafoxidine-
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d5 HCl as an internal standard are built on a foundation of analytical certainty, leading to

reliable and reproducible results in drug development and beyond.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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